1-Methyl-2-para-chlorophenylaziridine
Description
1-Methyl-2-para-chlorophenylaziridine is a small, strained heterocyclic compound containing a three-membered aziridine ring (comprising two carbon atoms and one nitrogen atom). The molecule features a methyl group and a para-chlorophenyl substituent attached to the aziridine ring. Aziridines are highly reactive due to ring strain and are commonly used in medicinal chemistry as intermediates for synthesizing nitrogen-containing bioactive molecules. The para-chlorophenyl group enhances lipophilicity and may influence biological activity by interacting with hydrophobic pockets in target proteins.
Properties
CAS No. |
66295-99-6 |
|---|---|
Molecular Formula |
C9H10ClN |
Molecular Weight |
167.63 g/mol |
IUPAC Name |
2-(4-chlorophenyl)-1-methylaziridine |
InChI |
InChI=1S/C9H10ClN/c1-11-6-9(11)7-2-4-8(10)5-3-7/h2-5,9H,6H2,1H3 |
InChI Key |
ZZXXJLZBZPZEJE-UHFFFAOYSA-N |
SMILES |
CN1CC1C2=CC=C(C=C2)Cl |
Canonical SMILES |
CN1CC1C2=CC=C(C=C2)Cl |
Synonyms |
1-methyl-2-(4-chlorophenyl)aziridine 1-methyl-2-p-chlorophenylaziridine 1-methyl-2-para-chlorophenylaziridine maleate(1:1)(Z)-isomer of 1-methyl-2-(4-chlorophenyl)aziridine MPCPA |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Synthetic Utility : Aziridines like 1-Methyl-2-para-chlorophenylaziridine are valuable in constructing nitrogen-rich scaffolds but require stabilization (e.g., using boron trifluoride) to prevent polymerization .
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